Cas no 1261514-79-7 (2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)
2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
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- Inchi: 1S/C12H4Cl3F4N/c13-8-3-10(15)9(14)1-6(8)5-2-11(16)20-4-7(5)12(17,18)19/h1-4H
- InChI Key: NBDFCDWNOZSBQC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C=C(N=CC=1C(F)(F)F)F)Cl)Cl
Computed Properties
- Exact Mass: 342.934545 g/mol
- Monoisotopic Mass: 342.934545 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 12.9
- Molecular Weight: 344.5
2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026717-250mg |
2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine |
1261514-79-7 | 97% | 250mg |
$714.00 | 2023-09-03 | |
| Alichem | A023026717-500mg |
2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine |
1261514-79-7 | 97% | 500mg |
$950.60 | 2023-09-03 | |
| Alichem | A023026717-1g |
2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine |
1261514-79-7 | 97% | 1g |
$1747.20 | 2023-09-03 |
2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
Recent Advances in the Study of 2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1261514-79-7)
The compound 2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1261514-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trichlorophenyl substituents, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, shedding light on its multifaceted roles in modern drug discovery.
One of the key areas of investigation has been the compound's role as a potent inhibitor of specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating the activity of cytochrome P450 enzymes, which are critical in drug metabolism. The study employed advanced computational modeling and in vitro assays to elucidate the binding interactions between the compound and the enzyme's active site, revealing a high affinity and selectivity profile. These findings suggest potential applications in the design of next-generation enzyme inhibitors for therapeutic use.
In addition to its pharmacological potential, 2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has also been explored for its agrochemical properties. Research conducted by a team at the University of California, Davis, demonstrated its effectiveness as a fungicide against a broad spectrum of plant pathogens. The compound's unique chemical structure, particularly the presence of fluorine and chlorine atoms, contributes to its stability and bioactivity in agricultural settings. Field trials conducted in 2022 showed a significant reduction in fungal infections in crops treated with derivatives of this compound, positioning it as a viable candidate for sustainable agrochemical development.
Another noteworthy aspect of recent research is the optimization of synthetic routes for this compound. Traditional methods often involved multi-step processes with low yields and high costs. However, a 2023 paper in Organic Process Research & Development reported a streamlined synthesis protocol using palladium-catalyzed cross-coupling reactions, which improved yield and scalability. This advancement is expected to facilitate broader access to the compound for both academic and industrial research, accelerating its integration into drug discovery pipelines.
Despite these promising developments, challenges remain in fully understanding the compound's safety profile and environmental impact. Preliminary toxicological studies have indicated potential concerns regarding bioaccumulation and ecotoxicity, necessitating further investigation. Ongoing research aims to address these issues through structural modifications and the development of safer derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are underway to ensure that the compound's benefits are maximized while minimizing adverse effects.
In conclusion, 2-Fluoro-4-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1261514-79-7) represents a versatile and highly promising compound in both pharmaceutical and agrochemical research. Its unique chemical properties and broad-spectrum bioactivity make it a valuable candidate for further development. Future studies should focus on optimizing its therapeutic and agricultural applications, as well as addressing any safety and environmental concerns. As research progresses, this compound is poised to play a pivotal role in advancing innovations in chemical biology and drug discovery.
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